N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C22H14ClF3N4O3/c23-16-9-8-14(22(24,25)26)11-17(16)27-18(31)12-30-10-4-7-15(21(30)32)20-28-19(29-33-20)13-5-2-1-3-6-13/h1-11H,12H2,(H,27,31)
• InChI Key: VOQYOQGINUXHNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN(C3=O)CC(=O)NC4=C(C=CC(=C4)C(F)(F)F)Cl
• Molecular Formula: C22H14ClF3N4O3
• Molecular Weight: 474.8 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C22H14ClF3N4O3 and its molecular weight is 474.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

Research has demonstrated the synthesis of novel compounds containing the 1,2,4-oxadiazole moiety, aiming to explore their biological properties. A method was developed for synthesizing 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides to assess their potential pharmacological activities. This approach can be applied to generate diverse functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives with potential biological activities (Karpina et al., 2019).

Anticancer Properties

Another study focused on the design, synthesis, and characterization of novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol. These compounds were screened for their cytotoxicity against various human cancer cell lines, revealing significant anticancer properties in some derivatives (Vinayak et al., 2014).

Antimicrobial Agents

A series of 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives were synthesized and evaluated as antimicrobial agents. These compounds, particularly those bearing a maximum number of fluorine atoms, showed high potency against a broad panel of bacterial and fungal strains, highlighting the role of fluorine in enhancing antimicrobial properties (Parikh & Joshi, 2014).

Apoptosis Inducers and Anticancer Agents

Research identified novel apoptosis inducers through high-throughput screening, with compounds showing activity against breast and colorectal cancer cell lines. Structure-activity relationship studies indicated the importance of specific substituents for activity, leading to potential anticancer agents with identified molecular targets (Zhang et al., 2005).

Safety and Hazards

While specific safety and hazard data for this compound is not available, compounds with a trifluoromethyl group can have varied safety profiles depending on their overall structure and other functional groups present.